N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(2-bicyclo[2.2.1]heptanyl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H18N2O3/c19-16(17-15-10-12-1-5-13(15)9-12)8-4-11-2-6-14(7-3-11)18(20)21/h2-4,6-8,12-13,15H,1,5,9-10H2,(H,17,19)/b8-4+
• InChI Key: VFXUIIYBPXCKII-XBXARRHUSA-N
• Canonical SMILES: C1CC2CC1CC2NC(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1CC2CC1CC2NC(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide, also known as Bicyclo[2.2.1]heptane-2-yl-3-(4-nitrophenyl)acrylamide, is a chemical compound with potential applications in scientific research. This compound is a member of the acrylamide family and is synthesized through a multi-step process. In 2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide is not well understood. However, it is believed that this compound interacts with proteins through non-covalent interactions, such as hydrogen bonding and van der Waals interactions.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, it is known that this compound is not toxic to cells at concentrations used in lab experiments.

Advantages and Limitations for Lab Experiments

One advantage of using N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide in lab experiments is its fluorescent properties, which allow for easy detection and quantification. Another advantage is its stability, which allows for long-term storage. One limitation is its cost, which may be prohibitive for some research labs.

Future Directions

There are several future directions for the use of N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide in scientific research. One direction is the study of protein-ligand interactions using this compound as a fluorescent probe. Another direction is the development of new substrates for enzymes using this compound as a template. Additionally, this compound could be used in the development of new drugs that target specific proteins. Finally, further studies could be conducted to understand the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide involves a multi-step process. The first step involves the reaction of 2,5-norbornadiene with maleic anhydride to form the Diels-Alder adduct. The Diels-Alder adduct is then reacted with sodium methoxide to form the sodium salt. The sodium salt is then reacted with 4-nitrophenylacetic acid to form the final product, this compound.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-3-(4-nitrophenyl)acrylamide has potential applications in scientific research. One potential application is in the study of protein-ligand interactions. This compound can be used as a fluorescent probe to study the binding of small molecules to proteins. Another potential application is in the study of enzyme kinetics. This compound can be used as a substrate for enzymes, and the rate of enzymatic reaction can be monitored using UV-Vis spectroscopy.